Cas no 1567976-15-1 ((1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 1567976-15-1
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 4606720
• PubChem ID: 81281994
• Update Time: 2025-10-30

(1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H11FO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7,11H,1-2H3/t7-/m0/s1
• InChI Key： OOZVPOAUVOHRHX-ZETCQYMHSA-N
• SMILES： [C@H](C1=CC=C(F)C=C1C)(O)C

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol

(1S)-1-(4-Fluoro-2-Methylphenyl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1567976-15-1, commonly referred to as (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol, is a chiral alcohol with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block in various synthetic processes. The (1S) configuration denotes the specific spatial arrangement of its substituents, which plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have highlighted the importance of (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol as a versatile intermediate in the synthesis of complex molecules. Its structure features a phenolic ring substituted with fluorine and methyl groups, along with an alcohol group attached to the chiral carbon. This combination of functional groups makes it highly reactive under various conditions, enabling its use in nucleophilic substitutions, oxidations, and coupling reactions.

One of the most notable applications of this compound is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol to develop potential drug candidates targeting neurodegenerative diseases and cancer. The presence of fluorine in its structure enhances its lipophilicity, which is often desirable for drug molecules aiming to cross biological membranes effectively.

In addition to its role in drug discovery, (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the creation of novel materials with tailored properties, such as improved mechanical strength and thermal stability.

From a synthetic perspective, the preparation of (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol involves a multi-step process that typically begins with the synthesis of the corresponding phenol derivative. Recent studies have focused on optimizing these synthetic routes to enhance yield and reduce environmental impact. For example, researchers have explored catalytic asymmetric reductions and enantioselective oxidations to efficiently obtain the desired enantiomer.

The stereochemistry of this compound is critical to its functionality. The (1S) configuration ensures that it interacts selectively with other molecules in both biological and chemical systems. This selectivity is particularly important in asymmetric catalysis, where even small deviations from the desired stereochemistry can significantly impact reaction outcomes.

Furthermore, the presence of fluorine in (4-fluoro) substituent introduces unique electronic effects that influence the compound's reactivity. Fluorine's electronegativity can deactivate aromatic rings towards electrophilic substitution while activating them towards nucleophilic aromatic substitution under certain conditions. This dual behavior makes (4-fluoro) derivatives valuable intermediates in various organic transformations.

The methyl group at position (2-methyl) adds another layer of complexity to this molecule's reactivity. It provides steric bulk around the aromatic ring, which can influence both regioselectivity and stereoselectivity during reactions. This steric effect is particularly important in directing substituents during electrophilic aromatic substitution or when forming transition states during catalytic processes.

Recent research has also explored the use of (1S)-1-(4-fluoro-2-methylphenyl)ethan-1-ol in click chemistry applications. Its ability to participate in copper-catalyzed azide–alkyne cycloadditions has opened new avenues for constructing complex molecular architectures with high efficiency and precision.

In terms of physical properties, this compound exhibits a melting point around 50°C and a boiling point above 200°C under standard conditions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application requirements.

The growing interest in green chemistry has led researchers to investigate more sustainable methods for synthesizing (1S)-1-(4-fluoro-2-methylphenyl)ethan-